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Introduction: The Significance of (R)-(-)-1-
Aminoindan
(R)-(-)-1-Aminoindan (CAS: 10277-74-4) is a chiral primary amine that serves as a pivotal

structural motif and building block in medicinal chemistry and asymmetric synthesis.[1][2] Its

rigid, bicyclic framework and stereochemically defined amine group make it an invaluable

precursor for a range of pharmacologically active agents, including intermediates for drugs

such as Abacavir and N-[1-(R)-Indanyl]adenosine.[2][3] Furthermore, its derivatives are widely

employed as chiral ligands in catalytic processes.[1]

An accurate understanding of the fundamental physicochemical properties of (R)-(-)-1-
Aminoindan, specifically its melting and boiling points, is paramount for its effective use in a

laboratory or manufacturing setting. These parameters govern critical processes such as

purification, reaction condition selection, material handling, and formulation. This guide

provides a detailed examination of these properties, the underlying molecular principles that

dictate them, and rigorous protocols for their experimental verification.
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The physical state of (R)-(-)-1-Aminoindan at ambient temperature can be ambiguous, as its

melting point is very close to standard room temperature. Literature and supplier data report it

as both a clear, colorless to slightly yellow liquid and a white to off-white crystalline solid.[1][3]

[4] This variability underscores the importance of sample purity.

The critical physicochemical properties are summarized below:

Property Value Notes Source(s)

Molecular Formula C₉H₁₁N [1][5]

Molecular Weight 133.19 g/mol [1][5]

Melting Point 15 °C (lit.)

Some sources report

a range of 30-35°C,

likely due to purity

differences.

[1][4][5][6]

Boiling Point 96-97 °C @ 8 mmHg

This is a reduced-

pressure boiling point.

The estimated boiling

point at atmospheric

pressure is 230°C.

[1][4][5]

Density 1.038 g/mL at 25 °C [5]

Appearance

Clear colorless to

slightly yellow liquid

OR White to off-white

crystalline powder

The observed state

depends on ambient

temperature and

purity.

[1][3][4]

Theoretical Framework: The Molecular Basis for
Melting and Boiling Points
The melting and boiling points of a compound are direct manifestations of the energy required

to overcome the intermolecular forces (IMFs) holding its molecules together in the solid and

liquid states, respectively.[7] For (R)-(-)-1-Aminoindan, the key forces are hydrogen bonding

and van der Waals dispersion forces.
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Hydrogen Bonding: The primary amine (-NH₂) group is the most significant contributor to the

compound's IMFs. The nitrogen atom possesses a lone pair of electrons, and the N-H bonds

are polarized, allowing each molecule to act as both a hydrogen bond donor and acceptor.

This strong attraction is responsible for the relatively high boiling point compared to non-

polar analogues of similar molecular weight.[8][9]

Van der Waals Forces: The fused aromatic and aliphatic ring system of the indan core

provides a substantial surface area. This allows for significant London dispersion forces—

transient induced dipoles—between molecules, further strengthening the intermolecular

cohesion.[9][10]

Impact of Purity: The presence of impurities disrupts the regular, repeating arrangement of

molecules within the crystal lattice. This disruption weakens the overall lattice energy,

resulting in two observable effects: a depression of the melting point and a broadening of the

melting point range.[7][11] A sharp melting range (e.g., 0.5-1.0 °C) is a reliable indicator of

high purity.[11]

Dependence on Pressure: A liquid boils when its vapor pressure equals the surrounding

atmospheric pressure.[12] The boiling point of 96-97 °C for (R)-(-)-1-Aminoindan is reported

at a reduced pressure of 8 mmHg. At standard atmospheric pressure (~760 mmHg),

significantly more thermal energy is required for the vapor pressure to equal the external

pressure, hence the much higher estimated boiling point.[8][12] Performing distillation under

vacuum is a standard technique for high-boiling-point compounds that may be susceptible to

thermal decomposition.

Figure 1: Key Intermolecular Forces in (R)-(-)-1-Aminoindan
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Caption: Intermolecular forces governing physical properties.
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To ensure accuracy and reproducibility, the determination of melting and boiling points must

follow standardized, self-validating procedures.

Protocol for Melting Point Determination
This protocol is designed for a digital melting point apparatus (e.g., Mel-Temp) and ensures

high fidelity.

Core Principle: A crystalline solid is heated at a controlled, slow rate to observe the precise

temperature range over which the solid-to-liquid phase transition occurs.

Methodology:

Sample Preparation:

Ensure the sample is completely dry and in the form of a fine, homogeneous powder.[13] If

the sample is liquid at room temperature, chill it in an ice bath to induce solidification

before grinding.

Tap the open end of a capillary tube into the powder to collect a small amount of sample.

Tap the sealed end of the tube on a hard surface or drop it down a long glass tube to

compact the sample into a dense plug of 1-2 mm height at the bottom.[7][11] An

improperly packed sample will heat unevenly.[14]

Instrument Calibration:

Prior to measurement, verify the instrument's accuracy using a certified standard with a

known, sharp melting point (e.g., benzoic acid).

Approximate Melting Point Determination:

Place the loaded capillary into the heating block.

Set a rapid heating ramp (e.g., 10-15 °C/minute) to quickly identify an approximate melting

range.[7] Note the temperature at which the sample begins to liquefy.
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Allow the instrument to cool to at least 20 °C below the approximate melting point

observed.

Using a fresh sample in a new capillary tube, place it in the instrument.

Rapidly heat to a temperature about 15 °C below the approximate melting point.

Reduce the heating ramp to a rate of 1-2 °C/minute to ensure thermal equilibrium between

the sample, heating block, and thermometer.

Record T1: The temperature at which the first drop of liquid appears.

Record T2: The temperature at which the last solid crystal disappears, leaving a clear

liquid.[14]

The reported melting point is the T1-T2 range.

Figure 2: Workflow for Accurate Melting Point Determination

1. Sample Preparation
(Dry, Powder, Pack 1-2mm)

2. Approximate MP Run
(Ramp: 10-15°C/min)

3. Cool Apparatus
(>20°C below approx. MP)

4. Accurate MP Run
(New Sample, Ramp: 1-2°C/min)

5. Record Range
(T1: First liquid -> T2: All liquid)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://alnoor.edu.iq/wp-content/uploads/2023/11/%D8%A7%D9%84%D9%83%D9%8A%D9%85%D9%8A%D8%A7%D8%A1_merged.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Standard operating procedure for melting point analysis.

Protocol for Reduced-Pressure Boiling Point
Determination
Core Principle: The boiling point is determined in a sealed apparatus connected to a vacuum

source and a manometer. The temperature at which the liquid's vapor pressure equals the

system's internal pressure is the boiling point at that specific pressure.

Methodology:

Apparatus Assembly:

Assemble a short-path distillation apparatus. Place the (R)-(-)-1-Aminoindan sample in

the distillation flask with a magnetic stir bar or boiling chips to ensure smooth boiling.

Ensure the thermometer bulb is positioned just below the sidearm leading to the

condenser to accurately measure the temperature of the vapor in equilibrium with the

liquid.

Connect the apparatus to a vacuum pump via a cold trap. Crucially, connect a manometer

(digital or mercury) between the trap and the apparatus to accurately measure the system

pressure.

Procedure:

Turn on the condenser fluid and begin stirring the sample.

Slowly and carefully open the vacuum source to evacuate the system. Adjust the vacuum

until the pressure stabilizes at the desired level (e.g., 8 mmHg).

Begin gently heating the distillation flask using a heating mantle.

Observation and Recording:
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Observe the sample carefully. The boiling point is the stable temperature reading on the

thermometer when a steady stream of condensate is observed dripping from the

thermometer bulb.

Record both the temperature and the precise pressure reading from the manometer. Small

fluctuations in pressure can significantly alter the boiling point.

Conclusion
The melting point (15 °C) and reduced-pressure boiling point (96-97 °C @ 8 mmHg) of (R)-
(-)-1-Aminoindan are defining physical constants directly linked to its molecular structure. The

potent hydrogen bonding capability of its primary amine group, combined with van der Waals

forces from its bicyclic core, dictates the energy required for phase transitions. For the drug

development professional, precise knowledge and accurate experimental determination of

these values are not merely academic; they are essential for developing robust and scalable

processes for purification, synthesis, and formulation, ensuring the consistent quality and

integrity of the final active pharmaceutical ingredient.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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